BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Mastering Pipetting
for ACE Assay Reproducibility

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Hippuryl-glycyl-glycine

Cat. No.: B1266453

Welcome to the technical support center dedicated to ensuring the accuracy and reproducibility
of your Angiotensin-Converting Enzyme (ACE) assays. As a Senior Application Scientist, I've
seen firsthand how subtle variations in pipetting technique can lead to significant deviations in
experimental outcomes.[1][2][3] This guide is designed to provide you with not just the "how,"
but the critical "why" behind best pipetting practices, empowering you to troubleshoot issues
effectively and have unwavering confidence in your data.

The Critical Link Between Pipetting and ACE Assay
Integrity

In enzymatic assays like the ACE inhibition assay, where you're measuring changes in
substrate concentration, precision is paramount.[1][4] The reaction kinetics are highly
dependent on the precise ratios of enzyme, substrate, and potential inhibitors.[5] Even minor
pipetting inaccuracies can alter these ratios, leading to skewed IC50 values and poor
reproducibility.[1][2] This guide will walk you through common challenges and provide
actionable solutions.

Troubleshooting Guide: Common Issues &
Solutions

This section addresses specific problems you might encounter during your ACE assays and
links them back to pipetting accuracy.
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Issue 1: High Variability Between Replicates

e Question: My replicate wells for the same sample concentration show widely different
absorbance/fluorescence readings. What could be the cause?

e Answer: High variability between replicates is a classic sign of inconsistent pipetting.[2][6]
When each well doesn't receive the exact same volume of enzyme, substrate, or inhibitor,
the reaction rates will differ, leading to scattered results.

o Causality: Inconsistent plunger pressure and speed are often the culprits.[1] A jerky or
rapid motion can introduce air bubbles or coat the inside of the tip with a variable amount
of liquid.[7] Additionally, if you're not pre-wetting the pipette tip, the first dispense is often a
smaller volume than subsequent ones, as some liquid is retained to coat the inner surface
of the tip.[8][9][10]

o Solution Workflow:

Standardize Your Technique: Practice smooth and consistent plunger operation for both
aspiration and dispensing.[8][10]

» Pre-wet the Tip: Before aspirating for delivery, aspirate and dispense the liquid back into
the source container at least three times.[8][9][10] This equilibrates the air inside the
pipette and conditions the inner surface of the tip.

» Consistent Immersion Depth: Immerse the tip just 2-3 mm below the meniscus during
aspiration.[8][9] Deeper immersion can cause excess liquid to cling to the outside of the
tip, which can be transferred to your reaction well.

» Vertical Aspiration: Hold the pipette vertically (not exceeding a 20-degree angle) when
aspirating to ensure you are taking up the correct volume.[8][9][10]

Issue 2: Inaccurate Standard Curve or IC50 Values

e Question: My standard curve is not linear, or my calculated IC50 values are inconsistent with
previous experiments. Could this be a pipetting issue?
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o Answer: Absolutely. Systematic errors in pipetting, where you are consistently dispensing an
incorrect volume, will directly impact the accuracy of your results.[6]

o Causality: This often points to a pipette that is out of calibration.[3][11][12] Over time, the
internal components of a pipette can wear, leading to a deviation from the set volume.[11]
Another cause can be using the wrong pipetting technique for the type of liquid you are
handling, especially viscous solutions.[13][14][15] ACE assay reagents, particularly those
containing glycerol or other stabilizers, can be more viscous than aqueous solutions.[7]
[13]

o Solution Workflow:

» Verify Pipette Calibration: Regularly check the calibration of your pipettes.[11][12] A
simple in-house verification can be performed using an analytical balance (see protocol
below). For regulated environments, adhere to a strict calibration schedule with a
certified provider.[16][17][18]

» Use Reverse Pipetting for Viscous Liquids: For reagents with higher viscosity, the
standard "forward" pipetting technique can be inaccurate as the liquid tends to stick to
the inside of the tip.[13][15] Reverse pipetting is the recommended technique in these
situations.[14][15][19]

Frequently Asked Questions (FAQs)

Q1: What is the difference between forward and reverse pipetting, and when should | use
each?

Al:

o Forward Pipetting: This is the standard technique for most aqueous solutions. You press the
plunger to the first stop, aspirate the liquid, and then press to the second stop to dispense
the full volume, including a final "blow-out" of air.

» Reverse Pipetting: This technique is ideal for viscous, foaming, or volatile liquids.[14][19] You
press the plunger to the second stop, aspirate the liquid (this will bring excess liquid into the
tip), and then press only to the first stop to dispense the set volume.[13][14] A small amount
of liquid will remain in the tip, which is then discarded.[13][19] This method is more accurate
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for viscous liquids because it minimizes the effect of liquid clinging to the tip's inner surface.
[13]
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Caption: Forward vs. Reverse Pipetting Workflow.
Q2: How often should | calibrate my pipettes?
A2: The frequency of calibration depends on usage and the criticality of the application.
o General Labs: At least once a year is recommended.[11][12][18]
e High-Use Pipettes: Every 3-6 months.[12][16][17]

e Regulated Environments (GLP/GMP): May require calibration as frequently as every 3
months.[17] It's also crucial to perform a quick verification check if a pipette is dropped or
mishandled.[18]
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Q3: Can the type of pipette tip | use affect my results?

A3: Yes, significantly. Always use high-quality tips recommended by the pipette manufacturer.
[20] Poorly fitting tips can lead to an improper seal, causing air leaks and inaccurate aspiration.
[20] For applications sensitive to contamination, consider using filtered barrier tips to prevent
aerosols from entering the pipette barrel.[21][22]

Q4: How can | prevent cross-contamination during my ACE assay?
A4: Cross-contamination can lead to false positive or negative results.
e Change Tips: Always use a fresh tip for each different sample or reagent.[21][22]

 Filtered Tips: Use barrier tips, especially when working with potentially contaminating
substances.[21][22]

o Proper Technique: Avoid touching the tip to the outside of reagent bottles or other surfaces.
When dispensing, touch the tip to the side of the well to ensure all liquid is transferred
without splashing.[9]

o Workflow: Work from lower concentration samples to higher concentration samples to
minimize the impact of any potential carryover.

Contamination Prevention Workflow

Use Filtered Tips Change Tip for Each Samplagb(l”ipette from Low to High Concentration)—b(Avoid Touching Tip to Surfaces)

Click to download full resolution via product page

Caption: Key Steps to Prevent Cross-Contamination.

Protocols & Data Tables
In-House Pipette Performance Verification Protocol
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This protocol, based on the gravimetric method outlined in ISO 8655, allows you to perform a
quick and effective check of your pipette's accuracy and precision.[23][24][25][26]

Materials:

Analytical balance (readable to at least 0.01 mg)

Weighing vessel (e.g., a small beaker)

Distilled or deionized water

Thermometer

Your pipette and corresponding tips
Procedure:

o Equilibration: Place the pipette, tips, and water in the room with the balance for at least 2
hours to allow them to equilibrate to the ambient temperature.[27]

o Setup: Record the date, ambient temperature, and barometric pressure (if available). Place
the weighing vessel on the balance and tare it.

o Set Volume: Set the pipette to the desired test volume (it's good practice to test at both the
nominal/maximum and 10% of the nominal volume).

o Pre-wet Tip: Aspirate and dispense the set volume of distilled water three times to pre-wet
the tip.[26]

o First Measurement: Aspirate the set volume and dispense it into the tared weighing vessel.
Record the weight.

o Repeat: Without ejecting the tip, repeat step 5 at least four more times, taring the balance
before each new dispense.

o Calculate: Convert the weight of the water to volume using the Z-factor (which corrects for
water density at a given temperature and pressure). Then, calculate the accuracy and
precision (Coefficient of Variation, CV).
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Calculations:

e Volume (uL): Weight (mg) x Z-factor

e Accuracy (%): 100 x (Average Calculated Volume / Set Volume)

e Precision (CV%): 100 x (Standard Deviation of Volumes / Average Calculated Volume)

ISO 8655-2 Maximum Permissible Errors for Single-
Channel Pipettes

This table provides the tolerance limits for accuracy and precision as defined by the 1ISO 8655-
2 standard.[28] If your verification checks fall outside these limits, the pipette requires
professional calibration.

Maximum Permissible Maximum Permissible
Nominal Volume (V) Systematic Error Random Error (Precision -
(Accuracy) CV%)
1<sV<10pL +1.5 L 0.8 %
10 <V <100 pL +1.0 uL 0.4 %
100 < V < 1000 pL +8.0 UL 0.3%
1000 <V < 10000 pL = 60.0 pL 0.3%

Data adapted from ISO 8655-2 standards.[28]

By integrating these principles and practices into your daily workflow, you will significantly
enhance the quality and reliability of your ACE assay data, leading to more robust and
reproducible scientific conclusions.
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Sources

1. Mastering Precision in Every Drop: Pipetting is the Foundation to Assay Reproducibility
and Accuracy | Bionow [bionow.co.uk]

2. Assessing variations in manual pipetting: An under-investigated requirement of good
laboratory practice - PMC [pmc.ncbi.nim.nih.gov]

3. labproinc.com [labproinc.com]

4. news-medical.net [news-medical.net]

5. ACE Inhibition Assay - Protocol - OneLab [onelab.andrewalliance.com]

6. biomolecularsystems.com [biomolecularsystems.com]

7. youtube.com [youtube.com]

8. biocompare.com [biocompare.com]

9. integra-biosciences.com [integra-biosciences.com]

10. 6E7 v 7 10MFAR | Thermo Fisher Scientific - JP [thermofisher.com]

11. Establishing a Pipette Calibration Schedule | Lab Manager [labmanager.com]
12. pipette.com [pipette.com]

13. Mastering Pipetting Accuracy with Viscous Liquids | Microlit [microlit.us]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.assaygenie.com/content/pdf/MAES0016_Technical_Manual.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6419246/
https://pathologytestsexplained.org.au/learning/test-index/ace
https://www.hichrom.co.uk/userfiles/files/troubleshooting/ACE_TSG_web.pdf
https://www.benchchem.com/product/b1266453?utm_src=pdf-custom-synthesis
https://bionow.co.uk/news/mastering-precision-every-drop-pipetting-foundation-assay-reproducibility-and-accuracy
https://bionow.co.uk/news/mastering-precision-every-drop-pipetting-foundation-assay-reproducibility-and-accuracy
https://pmc.ncbi.nlm.nih.gov/articles/PMC10569977/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10569977/
https://labproinc.com/blogs/pipettes/pipette-techniques-ensuring-reliable-and-reproducible-results
https://www.news-medical.net/news/20221102/The-importance-of-accurate-pipetting-in-biomedical-laboratory-work.aspx
https://onelab.andrewalliance.com/library/ace-inhibition-assay-eq01KwkQ
https://biomolecularsystems.com/importance-of-accuracy-and-precision-in-pipetting/
https://www.youtube.com/watch?v=AUTlgR4V6lI
https://www.biocompare.com/Editorial-Articles/614643-Tips-to-Improve-Your-Pipetting-Technique-and-Accuracy/
https://www.integra-biosciences.com/global/en/pipetting-tips
https://www.thermofisher.com/jp/ja/home/life-science/lab-plasticware-supplies/lab-plasticware-supplies-learning-center/lab-plasticware-supplies-resource-library/fundamentals-of-pipetting/proper-pipetting-techniques/10-steps-to-improve-pipetting-accuracy.html
https://www.labmanager.com/establishing-a-pipette-calibration-schedule-30891
https://pipette.com/blog/the-importance-of-pipette-calibration
https://www.microlit.us/how-does-the-viscosity-of-the-liquid-affect-pipetting-accuracy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e 14,
e 15.
e 16.
e 17.
e 18.
e 19.
e 20.
o 21.
o 22.
e 23.
o 24.
o 25.
e 26.
o« 27.
o 28.

mt.com [mt.com]

integra-biosciences.com [integra-biosciences.com]

Pipette Calibration Frequency Guidelines [ips-us.com]

pipettetips.com [pipettetips.com]

How Often Should You Calibrate a Pipette? [synapse.patsnap.com]

Reverse pipetting - Wikipedia [en.wikipedia.org]

blockscientific.com [blockscientific.com]

Preventing cross-contamination | Thermo Fisher Scientific - HK [thermofisher.com]
How To Avoid Contamination of Reagents in Pipetting [postapplescientific.com]
scalepeople.com [scalepeople.com]

ISO 8655 | Sartorius [sartorius.com]

integra-biosciences.com [integra-biosciences.com]

g6pd.gap.tw [g6pd.qap.tw]

bitesizebio.com [bitesizebio.com]

sartorius.co.rs [sartorius.co.rs]

 To cite this document: BenchChem. [Technical Support Center: Mastering Pipetting for ACE
Assay Reproducibility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266453#pipetting-accuracy-and-its-impact-on-ace-
assay-reproducibility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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